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Compound of Interest

Compound Name: Di-tert-butyl oxalate

Cat. No.: B1345461 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Di-tert-butyl oxalate is an organic compound utilized as a reagent and intermediate in various

synthetic processes within research and pharmaceutical development.[1] While a valuable

chemical, its handling requires strict adherence to safety protocols due to its potential hazards.

This document provides detailed guidelines and protocols for the safe handling, storage, and

disposal of di-tert-butyl oxalate to minimize risk and ensure a safe laboratory environment.

2.0 Hazard Identification and Classification

Di-tert-butyl oxalate is classified as a hazardous substance. The primary hazards include

skin, eye, and potential respiratory irritation.[2][3] It is also a combustible solid.

Table 1: GHS Hazard Classification for Di-tert-butyl Oxalate
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Category GHS Classification Hazard Statement

Pictogram GHS07 (Exclamation Mark) -

Signal Word Warning[2] -

Skin Corrosion/Irritation Skin Irritation, Category 2[3]
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Irritation Eye Irritation, Category 2A[3]
H319: Causes serious eye

irritation.[2][3]

| Specific Target Organ Toxicity | May cause respiratory irritation | H335: May cause respiratory

irritation.[4] |

3.0 Physical and Chemical Properties

Understanding the properties of di-tert-butyl oxalate is crucial for its safe handling.

Table 2: Physical and Chemical Properties of Di-tert-butyl Oxalate

Property Value Reference

Chemical Formula C₁₀H₁₈O₄ [2]

Molecular Weight 202.25 g/mol [3]

CAS Number 691-64-5 [2]

Appearance
Colorless crystalline solid /

liquid
[1][2]

Melting Point 69-72 °C [5][6]

Boiling Point 229.3 °C at 760 mmHg [1]

Flash Point 90 °C [1]

Solubility

Soluble in organic solvents

(e.g., ethanol, DMF); almost

insoluble in water.

[1]
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| Storage Temperature | 2-8 °C |[2] |

4.0 Experimental Protocols

Adherence to the following protocols is mandatory when working with di-tert-butyl oxalate.

Protocol 1: Standard Operating Procedure for
Handling
Objective: To outline the safe procedure for handling di-tert-butyl oxalate during routine

laboratory work.

1. Engineering Controls:

Always handle di-tert-butyl oxalate inside a certified chemical fume hood to avoid inhalation
of dust or vapors.[2]
Ensure an eyewash station and safety shower are readily accessible.[7]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side shields conforming to EN166 (EU) or
NIOSH (US) standards.[2]
Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber).[8] Inspect gloves for
integrity before each use and use proper removal technique to avoid skin contact.[2]
Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe
shoes.[1][9]
Respiratory Protection: For operations that may generate significant dust, use a NIOSH-
approved N95 dust mask or a higher level of respiratory protection.

3. Handling Procedure:

Before use, ensure the container is at room temperature to avoid moisture condensation.
Carefully open the container in a fume hood.
Weigh out the required amount using a clean spatula. Avoid creating dust.[2]
Close the container tightly after use.[2]
Wash hands thoroughly after handling, even if gloves were worn.[2]

Protocol 2: Emergency Spill Response
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Objective: To provide a clear procedure for managing spills of di-tert-butyl oxalate.

1. Small Spills (less than 5g):

Alert personnel in the immediate area.
Wearing the full PPE described in Protocol 1, gently sweep up the solid material.[2] Avoid
generating dust.
Place the spilled material into a labeled, sealed container for hazardous waste disposal.[2]
Clean the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol),
followed by soap and water.
Place all contaminated cleaning materials in the hazardous waste container.

2. Large Spills (more than 5g):

Evacuate the laboratory immediately and alert the lab supervisor and institutional safety
office.
Prevent entry into the affected area.
Allow only trained emergency response personnel with appropriate respiratory protection
(e.g., self-contained breathing apparatus) to clean the spill.[2]
The cleanup procedure involves carefully sweeping or shoveling the material into suitable,
closed containers for disposal.[2]

Figure 1: Emergency Spill Response Workflow
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Caption: Workflow for responding to a di-tert-butyl oxalate spill.

Protocol 3: First Aid Measures
Objective: To outline immediate first aid steps following exposure.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[2] Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing. Immediately wash the affected skin with plenty

of soap and water.[2] If irritation persists, seek medical attention.

Inhalation: Move the exposed individual to fresh air.[2] If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[2] Rinse the mouth thoroughly with water.[2] Seek immediate medical attention.

Protocol 4: Storage and Disposal
Objective: To define the correct procedures for storing and disposing of di-tert-butyl oxalate.

1. Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong acids and bases.[2][10]
The recommended storage temperature is between 2-8°C.[2]
Keep containers tightly closed to prevent contamination and moisture absorption.[2]
Store away from sources of heat or ignition.

2. Disposal:

Dispose of di-tert-butyl oxalate and its containers as hazardous waste.
Do not allow the product to enter drains or waterways.[2]
Surplus and non-recyclable solutions should be handled by a licensed disposal company.[2]
A common method is to dissolve the material in a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[2]
Contaminated packaging should be disposed of as unused product.[2]

5.0 Visualization of Safety Workflow

A systematic approach to safety is paramount. The following diagram illustrates the logical

workflow for handling di-tert-butyl oxalate from planning to disposal.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.benchchem.com/product/b1345461?utm_src=pdf-body
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.smolecule.com/products/s773534
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.benchchem.com/product/b1345461?utm_src=pdf-body
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.benchchem.com/product/b1345461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Planning

Phase 2: Execution

Phase 3: Completion

Risk Assessment
(Review SDS)

Gather Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit)

Handle Chemical
(Follow Protocol 1)

Emergency?

Execute Spill Protocol
(Protocol 2)

Spill

Provide First Aid
(Protocol 3)

Exposure

Decontaminate Workspace
& Equipment

No Emergency

Document Experiment

Dispose of Waste
(Follow Protocol 4)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1345461?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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